Cas no 956388-08-2 (4-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole)

• Product Name: 4-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
• CAS No: 956388-08-2
• MF: C₁₂H₁₃IN₂O
• MW: 328.148895025253
• CID: 5667151
• PubChem ID: 66937317
• Update Time: 2023-09-11

4-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
• FT-0743003
• 956388-08-2
• SCHEMBL1193030
• 4-iodo-1-(2-tetrahydropyranyl)indazole
• 1H-Indazole, 4-iodo-1-(tetrahydro-2H-pyran-2-yl)-

• Inchi： 1S/C12H13IN2O/c13-10-4-3-5-11-9(10)8-14-15(11)12-6-1-2-7-16-12/h3-5,8,12H,1-2,6-7H2
• InChI Key： YSUDAPPOSJOLNP-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C1C=NN2C1CCCCO1

Computed Properties

• Exact Mass: 328.00726g/mol
• Monoisotopic Mass: 328.00726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.82±0.1 g/cm3(Predicted)
• Melting Point: 83-85 °C
• Boiling Point: 426.2±35.0 °C(Predicted)
• pka: -0.03±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles